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Compound of Interest

Compound Name: Sodium gualenate hydrate

CAS No.: 116277-75-9

Cat. No.: B1260866

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction Sodium gualenate hydrate is a water-soluble derivative of guaiazulene, an

azulene compound found in natural sources like chamomile oil.[1] It is recognized for its

excellent anti-inflammatory and wound-healing properties, making it a key active

pharmaceutical ingredient (API) in treatments for gastritis, gastric ulcers, and other

inflammatory conditions.[2] Given its therapeutic importance, rigorous structural elucidation and

confirmation are critical for quality control, regulatory compliance, and ensuring drug efficacy

and safety.[3][4]

Spectroscopic techniques are indispensable tools for determining the molecular structure of

pharmaceutical compounds.[5][6] A multi-technique approach, integrating data from Ultraviolet-

Visible (UV-Vis), Infrared (IR), Nuclear Magnetic Resonance (NMR), and Mass Spectrometry

(MS), provides a comprehensive and unambiguous confirmation of the complex structure of

sodium gualenate hydrate.[7][8] This application note details the standardized protocols for
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these spectroscopic methods and the interpretation of the resulting data for the structural

elucidation of this compound.

Physicochemical Properties of Sodium Gualenate Hydrate

A summary of the key physicochemical properties is essential for designing analytical

protocols.

Property Value Reference

IUPAC Name

sodium;3,8-dimethyl-5-propan-

2-ylazulene-1-

sulfonate;hydrate

[9]

Molecular Formula C₁₅H₁₉NaO₄S [9]

Molecular Weight 318.4 g/mol [9]

CAS Number 116277-75-9 [9][10]

Synonyms

Sodium gualenate

monohydrate, Azulene

sulfonate sodium hydrate

[9]

Experimental Workflow for Structural Elucidation
The structural confirmation of sodium gualenate hydrate follows a logical workflow,

integrating data from multiple spectroscopic techniques to build a complete molecular picture.
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Caption: Overall workflow for the spectroscopic structural elucidation of sodium gualenate
hydrate.

UV-Visible Spectroscopy
Principle
UV-Visible spectroscopy measures the absorption of UV or visible light by a molecule, causing

electronic transitions between molecular orbitals.[5] The wavelength of maximum absorbance

(λmax) is characteristic of the chromophores (light-absorbing functional groups) present in the
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molecule, such as the conjugated π-electron system of the azulene ring in sodium gualenate.

[11]

Experimental Protocol
Solvent Selection: Use a UV-grade solvent in which the sample is soluble and that is

transparent in the measurement range (e.g., methanol or purified water).

Standard Preparation: Prepare a stock solution of sodium gualenate hydrate of known

concentration (e.g., 1 mg/mL). From this, create a dilute working solution (e.g., 10 µg/mL).

Instrumentation: Use a calibrated double-beam UV-Vis spectrophotometer.

Blank Correction: Record a baseline spectrum using a cuvette filled with the selected

solvent.

Sample Analysis: Fill a 1 cm quartz cuvette with the sample solution and record the

absorption spectrum over a range of 190-800 nm.[11]

Data Recording: Identify the wavelength(s) of maximum absorbance (λmax).

Expected Data and Interpretation
The UV-Vis spectrum is expected to show characteristic absorption bands corresponding to the

azulene ring system. The position and intensity of these bands are key identifiers.

Parameter Expected Value Interpretation

λmax

~245 nm, ~285 nm, ~350 nm,

and a broad band in the visible

region (~600 nm)

These multiple absorption

bands are characteristic of the

conjugated π-system of the

azulene core, confirming its

presence.

Fourier-Transform Infrared (FT-IR) Spectroscopy
Principle
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FT-IR spectroscopy measures the absorption of infrared radiation by a molecule, which excites

molecular vibrations (stretching, bending).[5] The resulting spectrum provides a "fingerprint" of

the molecule by identifying its functional groups, as each group absorbs at a characteristic

frequency.[3]

Experimental Protocol
Sample Preparation: Prepare a solid sample using the KBr (potassium bromide) pellet

method. Mix ~1-2 mg of sodium gualenate hydrate with ~100-200 mg of dry KBr powder.

Grind the mixture to a fine powder and press it into a thin, transparent pellet using a

hydraulic press.

Instrumentation: Use a calibrated FT-IR spectrometer.

Background Scan: Perform a background scan with an empty sample compartment to

account for atmospheric CO₂ and H₂O.

Sample Scan: Place the KBr pellet in the sample holder and record the spectrum, typically in

the range of 4000-400 cm⁻¹.

Data Processing: Label the major absorption peaks with their corresponding wavenumbers

(cm⁻¹).

Expected Data and Interpretation
The IR spectrum confirms the presence of the sulfonate group, the water of hydration, and the

hydrocarbon skeleton.[7]
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Wavenumber (cm⁻¹) Vibrational Mode
Functional Group
Interpretation

~3400 (broad) O-H Stretching
Indicates the presence of

water of hydration (H₂O).

~3000-2800 C-H Stretching
Aliphatic C-H bonds from

methyl and isopropyl groups.

~1600-1450 C=C Stretching
Aromatic C=C bonds within the

azulene ring structure.

~1200 & ~1050
S=O Asymmetric & Symmetric

Stretching

Confirms the presence of the

sulfonate (-SO₃⁻) group.[12]

Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle
NMR spectroscopy exploits the magnetic properties of atomic nuclei (like ¹H and ¹³C).[5] When

placed in a strong magnetic field, these nuclei absorb radiofrequency radiation at specific

frequencies. The chemical environment of each nucleus influences its absorption frequency

(chemical shift), providing detailed information about the molecular structure and connectivity of

atoms.[4]

Experimental Protocol
Solvent Selection: Dissolve ~5-10 mg of sodium gualenate hydrate in ~0.6-0.7 mL of a

deuterated solvent (e.g., Deuterium oxide, D₂O). D₂O is suitable due to the compound's

solubility and allows for the observation of exchangeable protons.

Instrumentation: Use a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

¹H NMR: Acquire the proton NMR spectrum. Parameters include a sufficient number of scans

for a good signal-to-noise ratio.

¹³C NMR: Acquire the carbon-13 NMR spectrum. This typically requires a longer acquisition

time.
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2D NMR (COSY, HMQC/HSQC, HMBC): Perform 2D NMR experiments to establish

correlations.

COSY (¹H-¹H Correlation Spectroscopy): Identifies protons that are coupled (on adjacent

carbons).

HMQC/HSQC (Heteronuclear Single Quantum Coherence): Correlates protons with the

carbons they are directly attached to.

HMBC (Heteronuclear Multiple Bond Correlation): Correlates protons and carbons that are

separated by 2-3 bonds, revealing long-range connectivity.

Data Processing: Process the spectra using appropriate software to determine chemical

shifts (ppm), integration values (for ¹H), and coupling constants (Hz).

Expected Data and Interpretation
The combination of 1D and 2D NMR experiments allows for the complete assignment of all

proton and carbon signals, confirming the carbon skeleton and the substitution pattern of the

azulene ring.[7]

¹H NMR Data (Expected) ¹³C NMR Data (Expected)

Signal Type Approx. Chemical Shift (ppm) Signal Type

Aromatic Protons 7.0 - 8.5 Aromatic Carbons

Isopropyl CH 3.0 - 3.5 Isopropyl CH

Methyl Protons (Aromatic) 2.5 - 3.0 Methyl Carbons (Aromatic)

Isopropyl CH₃ 1.2 - 1.5 Isopropyl CH₃

Interpretation based on 2D NMR:

COSY correlations will confirm the connectivity within the isopropyl group and the coupling

between adjacent protons on the azulene ring.

HMQC/HSQC will link each proton signal to its directly attached carbon.
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HMBC will be crucial for confirming the placement of the sulfonate group, methyl groups, and

the isopropyl group on the azulene skeleton by showing long-range H-C correlations.

Mass Spectrometry (MS)
Principle
Mass spectrometry ionizes chemical compounds to generate charged molecules or molecule

fragments and measures their mass-to-charge (m/z) ratio.[8] High-resolution mass

spectrometry (HRMS) can determine the elemental composition of the molecule with high

accuracy, confirming its molecular formula.

Experimental Protocol
Sample Preparation: Prepare a dilute solution of sodium gualenate hydrate in a suitable

solvent (e.g., methanol/water).

Ionization Method: Use a soft ionization technique like Electrospray Ionization (ESI), which is

ideal for polar and ionic compounds.[13]

Instrumentation: Inject the sample into an ESI-MS or ESI-HRMS instrument.

Mass Analysis: Acquire the spectrum in both positive and negative ion modes.

Negative Mode [M-Na]⁻: Expected to detect the gualenate anion.

Positive Mode [M+H]⁺ or [M-SO₃Na+H]⁺: May show the protonated molecule or

fragments.

Fragmentation (MS/MS): Select the parent ion and subject it to collision-induced dissociation

(CID) to obtain a fragmentation pattern, which provides further structural information.

Expected Data and Interpretation
The mass spectrum provides the molecular weight and formula, and the fragmentation pattern

helps confirm the structure.
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Ion Mode Expected m/z Interpretation

Negative (ESI-) ~277.09

Corresponds to the gualenate

anion [C₁₅H₁₇O₃S]⁻. This

confirms the mass of the

organic portion of the

molecule.

HRMS (ESI-) Exact Mass of [C₁₅H₁₇O₃S]⁻

Provides the elemental

composition, confirming the

molecular formula of the anion.

MS/MS Fragments Various

Fragmentation would likely

involve the loss of SO₃ (80 Da)

and cleavage of the isopropyl

group, helping to verify the

structure.

Biological Context: Anti-inflammatory Mechanism of
Action
Sodium gualenate hydrate exerts its therapeutic effects through anti-inflammatory and

immunomodulatory actions.[14] Understanding this mechanism is vital for drug development.

Key pathways include the inhibition of cyclooxygenase (COX) enzymes, which reduces the

synthesis of inflammatory prostaglandins, and the suppression of the NF-κB (nuclear factor

kappa-light-chain-enhancer of activated B cells) signaling pathway, which controls the

expression of pro-inflammatory genes.[1][14]
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Caption: Simplified signaling pathway for the anti-inflammatory action of sodium gualenate
hydrate.

Conclusion The structural elucidation of sodium gualenate hydrate is reliably achieved

through the systematic application of multiple spectroscopic techniques. UV-Vis spectroscopy

confirms the azulene chromophore, while FT-IR identifies key functional groups like the

sulfonate and water of hydration. Comprehensive 1D and 2D NMR analyses establish the

precise atomic connectivity and substitution pattern of the molecule. Finally, high-resolution

mass spectrometry validates the elemental composition and molecular weight.[7] The

integration of these methods provides an unambiguous confirmation of the structure, ensuring

the quality and identity of this important pharmaceutical agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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